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Compound of Interest

Compound Name: 1-Methylimidazole-d3-1

Cat. No.: B1456928

A Technical Guide to the Safe Handling of 1-
Methylimidazole-d3

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for 1-Methylimidazole. The information presented is compiled from various Safety
Data Sheets (SDS) for the non-deuterated analogue, 1-Methylimidazole (CAS 616-47-7). While
the toxicological and chemical properties of the deuterated compound, 1-Methylimidazole-d3,
are expected to be very similar, this guide should be used as a primary reference with the
understanding that minor variations may exist. Researchers should always consult the specific
SDS provided by the supplier for 1-Methylimidazole-d3 before use.

Chemical Identification and Physical Properties

1-Methylimidazole-d3 is the deuterated form of 1-Methylimidazole, an aromatic heterocyclic
organic compound.[1] It is a colorless to pale yellow liquid with an amine-like odor.[2] Due to its
physical and chemical characteristics, it serves various roles in laboratory and industrial
settings, including as a specialty solvent, a base, and a precursor in the synthesis of other
compounds like ionic liquids.[1][3]

Table 1: Physical and Chemical Properties of 1-Methylimidazole
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Property Value References
Molecular Formula CaHeNz2 [2][4]
Molar Mass 82.10 g/mol [1][4]
Appearance .Cleiar, colorless to pale yellow 2]

liquid
Melting Point -6 °C (21 °F) [1][2][4]
Boiling Point 198 °C (388 °F) [1][2]
Density 1.03 g/cm3 at 25 °C [1112]
Flash Point 92 °C (197.6 °F) [2][5]

Autoignition Temp.

525 °C (977 °F)

[5]

Miscible with water; soluble in

Solubility acetone, ethanol, diethyl ether,  [2][4]
chloroform.

Vapor Pressure 0.4 mmHg [6]

pH 11.3 (Basic) [7]

Hazard Identification and Classification

1-Methylimidazole is classified as a hazardous substance. It is a combustible liquid that is

harmful if swallowed and toxic in contact with skin.[8] Critically, it is corrosive and causes

severe skin burns and eye damage.[8][9][10] There is also evidence to suggest it is suspected

of damaging fertility or the unborn child.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid.

. H302: Harmful if swallowed.[8]
Acute Toxicity, Oral Category 4 ]

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin.[8][9]

Skin Corrosion

Sub-category 1B

H314: Causes severe skin

burns and eye damage.[8][9]

Serious Eye Damage

Category 1

H318: Causes serious eye

damage.[9]

Reproductive Toxicity

Category 2

H361: Suspected of damaging

fertility or the unborn child.

Hazard Pictograms: GHSO05 (Corrosion), GHS06 (Skull and Crossbones)|[8]

Signal Word: Danger[8][10]

Toxicological Data

Toxicological studies on animals indicate that 1-Methylimidazole is harmful through ingestion

and toxic upon skin contact.[2]

Table 3: Acute Toxicity Data

Route of .
Test Type Species Value References
Exposure
Oral LDso Rat 1144 mg/kg [2][9]
Dermal LDso Rabbit 400 - 640 mg/kg [2][9]

Handling and Storage Protocols
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Proper handling and storage are crucial to minimize risks associated with 1-Methylimidazole-
d3.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][7][11]

Avoid contact with skin, eyes, and clothing.[5][8] Do not breathe vapors or mists.[5][7]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[12]

Ground all equipment containing the material to prevent static discharge.[7]

Wash hands thoroughly after handling.[5][9] Do not eat, drink, or smoke in the work area.[9]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]

e The substance is hygroscopic; handle and store under nitrogen to protect from moisture if
necessary.

o Store in a designated corrosives area, locked up or in an area accessible only to qualified
personnel.[9][11][12]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[13]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to ensure user safety.
Engineering Controls:

» Use in a well-ventilated area. Local exhaust ventilation is recommended to keep airborne
concentrations low.[5][7]
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o Ensure that an eyewash station and a safety shower are readily accessible and proximal to
the workstation.[5][7]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles and a face shield.[5][7]
o Skin Protection:

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., PVC, butyl rubber).[9]
Always check with the glove manufacturer for specific breakthrough times and
compatibility.

o Body Protection: Wear appropriate protective clothing, such as a lab coat or a full suit, and
a PVC apron to prevent skin exposure.[7][13]

o Respiratory Protection: If ventilation is inadequate or vapors/aerosols are generated, use an
approved respirator with an appropriate filter for organic vapors (e.qg., Filter A).[7][9]

Caption: PPE selection and workflow for handling 1-Methylimidazole-d3.
First Aid Measures

Immediate action is required in case of exposure.

General Advice:

e Move the victim to fresh air.[8]

o Seek immediate medical attention in all cases of exposure.[7] Show the safety data sheet to
the doctor.

e If the victim is unconscious, place them in the recovery position. Never give anything by
mouth to an unconscious person.[5][14]

Specific Actions:
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[7][8]
Inhaling vapors can cause corrosion of the respiratory system.[9]

¢ In Case of Skin Contact: This is a medical emergency. Immediately take off all contaminated
clothing.[8] Flush the skin with plenty of water for at least 15-30 minutes.[7][9] Do not use
soap or neutralizers.[9] Seek immediate medical attention as the material causes severe
chemical burns.[7][13]

e In Case of Eye Contact: Immediately flush eyes with plenty of running water for at least 15
minutes, holding the eyelids open.[7][9] Remove contact lenses if present and easy to do.[8]
Seek immediate medical attention from an ophthalmologist.[10]

 If Swallowed: Do NOT induce vomiting.[9] Rinse the mouth with water. If the victim is
conscious, give a cupful of water to drink.[5][10] Corrosion of the digestive system can occur.
[9] Seek immediate medical attention.[7]

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Immediate First Aid Response

Immediately Remove Clothing Rinse Eyes with Water (15+ min) Rinse Mouth

etz s Pl Rinse Skin with Water (15+ min) Remove Contact Lenses Do NOT Induce Vomiting

Professional Medical €are

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response logic for different exposure routes.
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Firefighting and Accidental Release Measures

Firefighting:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO3), dry
chemical powder, or water spray/mist.[8][9]

Unsuitable Media: Do not use a heavy water jet.[8]

Hazards: The substance is combustible. Vapors are heavier than air and can form explosive
mixtures.[12] Hazardous combustion products include carbon monoxide, carbon dioxide, and
nitrogen oxides.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective chemical-resistant clothing.[9][12]

Accidental Release:

Personal Precautions: Evacuate the area. Do not breathe vapors. Avoid all contact with the
substance. Use the personal protective equipment outlined in Section 5.

Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[12]

Containment and Cleanup: Cover drains. Absorb the spill with inert material (e.g., sand,
vermiculite, diatomaceous earth).[5][12] Collect the material into a suitable, closed container
for disposal.[11] Ventilate the affected area after cleanup is complete.[12]

Experimental Protocols

No specific experimental protocols involving 1-Methylimidazole-d3 were found in the safety-

focused search. However, a general workflow for its use as a reagent or solvent in a chemical

synthesis is outlined below.
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1. Preparation
- Review SDS
- Don PPE
- Prepare Fume Hood

'

2. Dispensing
- Ground equipment
- Measure required amount
- Keep container closed

3. Reaction
- Add to vessel under inert
atmosphere if needed
- Monitor reaction

4. Workup/Quenching
- Cool reaction
- Cautiously add quenching agent

5. Cleanup
- Decontaminate glassware
- Clean work area

6. Waste Disposal

- Segregate hazardous waste
- Label container correctly

Click to download full resolution via product page

Caption: General experimental workflow for using 1-Methylimidazole-d3.

Signaling Pathways

No information regarding specific biological signaling pathways involving 1-Methylimidazole-d3
was identified in the context of safety data sheets and handling guides. Its primary hazards are
related to its corrosive and toxic chemical properties rather than specific biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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